Cas no 2172115-60-3 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid
• CAS No: 2172115-60-3
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6330253
• PubChem ID: 165547849
• Update Time: 2025-10-05

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid
• 2172115-60-3
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-hydroxy-2-methylpropanoic acid
• EN300-1490940

• Inchi： 1S/C25H30N2O6/c1-3-8-16(13-22(28)26-15-25(2,32)23(29)30)27-24(31)33-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21,32H,3,8,13-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： ZSTJQLFDDYNZTQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC(C(=O)O)(C)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid

Research Briefing on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid (CAS: 2172115-60-3)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid (CAS: 2172115-60-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a hydroxy-methylpropanoic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery systems, and targeted therapeutics. Recent studies have highlighted its role as a versatile building block in the development of novel bioactive compounds.

One of the key areas of interest is the use of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, enabling the stepwise assembly of peptide chains. Researchers have reported improved yields and reduced side reactions when incorporating this compound into SPPS protocols, particularly for the synthesis of complex peptides with hydrophobic or sterically hindered residues. The hydroxy-methylpropanoic acid segment further enhances solubility and stability, addressing some of the longstanding challenges in peptide manufacturing.

In addition to its utility in peptide synthesis, recent investigations have explored the potential of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid in drug delivery systems. Its amphiphilic nature allows for the formation of self-assembling nanostructures, which can encapsulate hydrophobic drugs and improve their bioavailability. Preliminary in vitro studies have demonstrated promising results in the targeted delivery of anticancer agents, with enhanced cellular uptake and reduced off-target effects. These findings suggest that this compound could play a pivotal role in the development of next-generation nanomedicines.

Furthermore, the compound's structural versatility has led to its incorporation into hybrid molecules designed for specific therapeutic targets. For instance, recent work has focused on conjugating this molecule with small-molecule inhibitors to enhance their pharmacokinetic properties. The hydroxy-methylpropanoic acid moiety provides a convenient handle for further functionalization, enabling the attachment of targeting ligands or imaging agents. Such modifications have shown improved binding affinity and selectivity in preclinical models, particularly in the context of enzyme inhibition and receptor modulation.

Despite these advancements, challenges remain in the large-scale production and optimization of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid. Current synthetic routes often involve multi-step processes with variable yields, necessitating further refinement. Researchers are actively exploring greener and more efficient methodologies, including catalytic approaches and flow chemistry, to address these limitations. Additionally, comprehensive toxicological studies are required to ensure the safety and biocompatibility of this compound in therapeutic applications.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid (CAS: 2172115-60-3) represents a promising candidate for diverse applications in chemical biology and pharmaceutical research. Its unique structural attributes and functional versatility make it a valuable tool for peptide synthesis, drug delivery, and targeted therapeutics. Ongoing research efforts are expected to further elucidate its potential and overcome existing challenges, paving the way for its broader adoption in the field.